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Compound of Interest

Compound Name:
2-(Dimethylamino)-1,3-thiazole-5-

carbaldehyde

Cat. No.: B086009 Get Quote

Technical Guide: 2-(Dimethylamino)-1,3-thiazole-5-
carbaldehyde
This document provides a comprehensive technical overview of 2-(Dimethylamino)-1,3-
thiazole-5-carbaldehyde, a key heterocyclic building block for research and development,

particularly within the pharmaceutical and life sciences sectors. We will delve into its core

properties, safety protocols, and strategic applications, providing field-proven insights for

scientists and drug development professionals.

Core Compound Identification and Characterization
2-(Dimethylamino)-1,3-thiazole-5-carbaldehyde is a substituted thiazole derivative. The

thiazole ring is a fundamental scaffold in medicinal chemistry, found in a variety of approved

drugs and biologically active agents[1]. The presence of the electron-donating dimethylamino

group at the 2-position and the reactive aldehyde group at the 5-position makes this compound

a versatile intermediate for synthesizing more complex molecular architectures.
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Property Data Source(s)

CAS Number 1005-28-3 [2][3][4][5]

Molecular Formula C₆H₈N₂OS [2][3][4][6]

Molecular Weight 156.21 g/mol [3][4][5][6]

IUPAC Name
2-(dimethylamino)-1,3-thiazole-

5-carbaldehyde
[3][4]

Synonyms

2-Dimethylamino-thiazole-5-

carbaldehyde, 2-

(Dimethylamino)thiazole-5-

carboxaldehyde

[2][3][7]

Appearance Yellow to brown solid [4][6]

Melting Point 75°C to 77°C [3]

Purity Typically ≥96% [3][5]

SMILES CN(C)C1=NC=C(S1)C=O [3][6]

InChI Key
ZOPJEHPVWLTDJW-

UHFFFAOYSA-N
[3][4][6]

Health, Safety, and Handling Protocols
This compound must be handled with appropriate precautions in a laboratory setting. It is

classified as an irritant and is harmful if swallowed[3][8]. Adherence to standard safety

protocols is mandatory.
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Hazard Class GHS Statement Precautionary Measures

Acute Toxicity (Oral) H302: Harmful if swallowed

P301+P312: IF SWALLOWED:

Call a POISON CENTER or

doctor if you feel unwell.[3]

Skin Irritation H315: Causes skin irritation

P280: Wear protective

gloves/protective clothing.[3][8]

P302+P352: IF ON SKIN:

Wash with plenty of water.[3][8]

Eye Irritation
H319: Causes serious eye

irritation

P280: Wear eye

protection/face protection.[3][8]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

Respiratory Irritation
H335: May cause respiratory

irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[3][8]

Handling Recommendations:

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood[8].

Personal Protective Equipment (PPE): Standard PPE includes a lab coat, safety glasses with

side shields or goggles, and chemical-resistant gloves (e.g., nitrile)[8][9].

Hygiene: Wash hands thoroughly after handling. Avoid eating, drinking, or smoking in the

work area[8][9].

Storage: Keep the container tightly closed and store in a cool, dry place away from

incompatible materials.
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Scientific and Industrial Applications
As a "useful research chemical" and "heterocyclic building block," the primary value of 2-
(Dimethylamino)-1,3-thiazole-5-carbaldehyde lies in its utility as a starting material or

intermediate in organic synthesis[2][7]. The aldehyde functional group is a versatile handle for a

wide range of chemical transformations, including:

Reductive amination to form secondary and tertiary amines.

Wittig reactions to generate alkenes.

Condensation reactions (e.g., Knoevenagel, Aldol) to form larger, more complex scaffolds.

The thiazole core is a privileged scaffold in drug discovery, known to be a component in

compounds with anticonvulsant, antitumor, and antimicrobial activities[1]. This makes the title

compound a molecule of significant interest for medicinal chemists aiming to synthesize novel

therapeutic agents. Its structure allows for the exploration of structure-activity relationships

(SAR) by modifying the aldehyde group to introduce diverse functionalities.

Experimental Workflow: Synthesis of a Thiazole-
Based Chalcone Analogue
To illustrate the synthetic utility of 2-(Dimethylamino)-1,3-thiazole-5-carbaldehyde, we

present a representative protocol for a base-catalyzed Knoevenagel-type condensation. This

reaction is fundamental in drug development for linking aromatic systems and creating

conjugated structures often found in active pharmaceutical ingredients.

Objective: To synthesize a chalcone-like derivative by reacting the title compound with an

active methylene compound, such as malononitrile, as a proof-of-concept for C-C bond

formation.

Workflow Diagram
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1. Reagent Preparation

2. Reaction Setup & Execution

3. Product Isolation & Purification

4. Characterization

Weigh 2-(Dimethylamino)-1,3-
thiazole-5-carbaldehyde (1 eq)

Dissolve Aldehyde & Malononitrile
in Ethanol in a round-bottom flask

Weigh Malononitrile (1.1 eq) Prepare Ethanol (Solvent) Prepare Piperidine (Catalyst)

Add Piperidine (catalytic amount)
to the stirred solution

Heat the mixture to reflux
(e.g., 80°C) for 2-4 hours

Monitor reaction progress via TLC

Cool reaction to room temperature,
then cool in an ice bath

Upon Completion

Collect precipitated solid
by vacuum filtration

Wash the solid with cold ethanol

Purify by recrystallization or
column chromatography if needed

Dry the final product under vacuum

Pure Product

Characterize by NMR, IR,
and Mass Spectrometry

Click to download full resolution via product page

Caption: Knoevenagel condensation workflow.
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Step-by-Step Protocol
Reagent Preparation:

To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 2-
(Dimethylamino)-1,3-thiazole-5-carbaldehyde (e.g., 1.56 g, 10 mmol).

Add malononitrile (0.73 g, 11 mmol, 1.1 equivalents).

Add 20 mL of absolute ethanol as the solvent.

Reaction Execution:

Stir the mixture at room temperature until most solids dissolve.

Add 2-3 drops of piperidine using a Pasteur pipette. The addition of a base is critical to

deprotonate the active methylene compound, initiating the condensation.

Fit the flask with a reflux condenser and heat the mixture to reflux (approximately 80°C)

using a heating mantle.

Maintain reflux for 2-4 hours. The progress should be monitored every hour by thin-layer

chromatography (TLC) to observe the consumption of the starting aldehyde.

Work-Up and Isolation:

Once the reaction is complete, remove the heat source and allow the flask to cool to room

temperature.

Cool the flask further in an ice-water bath for 30 minutes to maximize the precipitation of

the product.

Collect the solid product by vacuum filtration using a Büchner funnel.

Wash the filter cake with a small amount of cold ethanol to remove residual catalyst and

unreacted starting materials.

Purification and Analysis:
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Dry the collected solid under vacuum.

Assess the purity of the crude product. If necessary, recrystallize from a suitable solvent

(e.g., ethanol/water mixture) or purify by flash column chromatography.

Confirm the structure and identity of the final product using standard analytical techniques

such as ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry.

This self-validating protocol includes a monitoring step (TLC) and concludes with rigorous

characterization to ensure the identity and purity of the synthesized compound, reflecting the

principles of trustworthiness and scientific integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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